molecular formula C12H26N2O B8377631 3-aminomethyl-N,N-diethyl-5-methylhexanamide

3-aminomethyl-N,N-diethyl-5-methylhexanamide

Cat. No.: B8377631
M. Wt: 214.35 g/mol
InChI Key: JCHCPCIRGMZUEK-UHFFFAOYSA-N
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Description

3-aminomethyl-N,N-diethyl-5-methylhexanamide is a useful research compound. Its molecular formula is C12H26N2O and its molecular weight is 214.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H26N2O

Molecular Weight

214.35 g/mol

IUPAC Name

3-(aminomethyl)-N,N-diethyl-5-methylhexanamide

InChI

InChI=1S/C12H26N2O/c1-5-14(6-2)12(15)8-11(9-13)7-10(3)4/h10-11H,5-9,13H2,1-4H3

InChI Key

JCHCPCIRGMZUEK-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)CC(CC(C)C)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of potassium hydroxide (19 grams) in methanol (114 ml), 3-cyano-N,N-diethyl-5-methyl hexanamide (9.5 grams) was added followed by ammonia solution (38 ml) and Raney nickel (19 grams). Hydrogen pressure of 4.0 kg/cm2 was applied and the reaction mixture was stirred at 30° C. for 22 hours. The reaction mixture was filtered through a hyflow bed. The solvent was distilled off under reduced pressure at a temperature below 60° C. Water (200 ml) was added to the reaction mixture and pH adjusted to 2 with concentrated hydrochloric acid. The aqueous layer was extracted with dichloromethane. The pH of aqueous layer was adjusted to 8.0, with 50% sodium hydroxide. The aqueous layer was extracted with dichloromethane. The solvent was distilled off completely under atmospheric pressure to obtain the title compound as a residue.
Quantity
19 g
Type
reactant
Reaction Step One
Name
3-cyano-N,N-diethyl-5-methyl hexanamide
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
114 mL
Type
solvent
Reaction Step One
Quantity
38 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
19 g
Type
catalyst
Reaction Step Four

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